Cas no 1616983-07-3 (4,6-Dibromobenzene-1,2,3,5-d4)

• Product Name: 4,6-Dibromobenzene-1,2,3,5-d4
• CAS No: 1616983-07-3
• MF: C₆D₄Br₂
• MW: 239.93
• CID: 5096768
• Update Time: 2025-06-08

4,6-Dibromobenzene-1,2,3,5-d4 Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromobenzene-d4
• 4,6-Dibromobenzene-1,2,3,5-d4

• Inchi： 1S/C6H4Br2/c7-5-2-1-3-6(8)4-5/h1-4H/i1D,2D,3D,4D
• InChI Key： JSRLURSZEMLAFO-RHQRLBAQSA-N
• SMILES： C1(Br)=C([2H])C([2H])=C([2H])C(Br)=C1[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4,6-Dibromobenzene-1,2,3,5-d4

Introduction to 4,6-Dibromobenzene-1,2,3,5-d4 and Its Significance in Modern Chemical Research

4,6-Dibromobenzene-1,2,3,5-d4 is a specialized chemical compound with the CAS number 1616983-07-3, which has garnered significant attention in the field of pharmaceutical and organic chemistry. This deuterated derivative of 4,6-dibromobenzene is particularly valued for its applications in research and development, offering a unique set of properties that make it indispensable in certain synthetic pathways. The introduction of deuterium atoms at specific positions enhances the compound's stability and selectivity, making it a preferred choice for scientists working on complex molecular structures.

The structure of 4,6-Dibromobenzene-1,2,3,5-d4 consists of a benzene ring substituted with bromine atoms at the 4th and 6th positions, while the 1st, 2nd, 3rd, and 5th positions are isotopically labeled with deuterium. This specific arrangement imparts distinct chemical characteristics that are leveraged in various scientific applications. The presence of bromine atoms provides reactive sites for further functionalization, while the deuterium atoms serve to reduce unwanted side reactions, thereby improving the efficiency of synthetic processes.

In recent years, the demand for deuterated compounds has surged due to their role in producing isotopically labeled drugs. These drugs are used in metabolic studies to trace biochemical pathways and in diagnostic imaging to enhance signal clarity. 4,6-Dibromobenzene-1,2,3,5-d4 serves as a crucial intermediate in the synthesis of more complex molecules, particularly those intended for preclinical and clinical trials. Its ability to undergo selective reactions while maintaining structural integrity makes it an invaluable tool for medicinal chemists.

One of the most compelling aspects of 4,6-Dibromobenzene-1,2,3,5-d4 is its utility in studying enzyme kinetics and metabolic pathways. The incorporation of deuterium atoms can alter reaction rates and affinities without significantly affecting the overall biological activity of a molecule. This property is particularly useful in drug discovery pipelines where understanding the interaction between a drug candidate and its biological target is paramount. Researchers have utilized this compound to develop more accurate models for drug metabolism and to identify potential drug-drug interactions.

The pharmaceutical industry has also explored 4,6-Dibromobenzene-1,2,3,5-d4 as a building block for creating novel therapeutic agents. By modifying its structure or incorporating it into larger molecules, scientists can design compounds with enhanced pharmacokinetic profiles. For instance, studies have shown that deuterated analogs of existing drugs exhibit improved bioavailability and reduced metabolic clearance. This has led to the development of next-generation medications that offer longer-lasting effects with fewer side effects.

From an academic perspective,4,6-Dibromobenzene-1,2,3,5-d4 plays a pivotal role in advancing our understanding of organic chemistry reactions. Its unique reactivity profile allows researchers to test new synthetic methodologies and explore novel reaction pathways. The compound's stability under various conditions makes it an ideal candidate for high-throughput screening assays used in drug discovery. Additionally, its isotopic labeling provides valuable insights into reaction mechanisms by enabling precise tracking of molecular transformations.

The synthesis of 4,6-Dibromobenzene-1,2,3,5-d4 involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as deuterium exchange reactions are often employed to achieve the desired isotopic distribution. These synthetic strategies highlight the compound's importance not only as a research tool but also as a benchmark for developing new synthetic protocols. The ability to produce such complex molecules with high precision underscores the progress made in modern chemical synthesis.

Recent studies have further demonstrated the versatility of 4,6-Dibromobenzene-1,2,3,5-d4 by showcasing its applications beyond traditional pharmaceutical research. For example, chemists have used this compound to develop new catalysts that facilitate carbon-carbon bond formation under mild conditions. These catalysts could revolutionize industrial processes by replacing energy-intensive methods with more sustainable alternatives. The compound's role in green chemistry initiatives aligns with global efforts to reduce environmental impact while maintaining high standards of research excellence.

In conclusion,4,6-Dibromobenzene-1,2,3,5-d4 (CAS no: 1616983-07-3) is a multifaceted chemical entity with far-reaching implications in scientific research and industrial applications. Its unique structural features make it an indispensable tool for medicinal chemists drug developers organic chemists and materials scientists alike. As research continues to uncover new uses for this compound it will undoubtedly remain at the forefront of innovation driving advancements across multiple disciplines.